Cas no 900158-99-8 (1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 900158-99-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD13190739
• CID: 1011948
• PubChem ID: 53415774
• Update Time: 2025-10-23

1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid
• 5,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• PubChem19591
• 4964AC
• FCH1624900
• AX8168270
• 1-(tert-Butoxycarbonyl)-5,5-dimethylproline
• A843407
• 1-(tert-Butoxycarbonyl)-5,5-dimethylpyrrolidine-2-
• 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carb
• 1-(1,1-Dimethylethyl) 5,5-dimethyl-1,2-pyrrolidinedicarboxylate (ACI)
• 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid
• SB13404
• EN300-1071306
• 1-BOC-5,5-dimethylpyrrolidine-2-carboxylic acid
• SB13403
• AS-71878
• 900158-99-8
• N-BOC-5,5-DIMETHYLPYRROLIDINE-2-CARBOXYLIC ACID
• MFCD13190739
• CS-0154802
• 1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic?acid
• AKOS016007508
• SCHEMBL5142783
• FT-0724667
• D70473
• Boc-5,5-dimethyl-DL-Pro-OH
• 1-(t-Butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid
• 1-(Tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylicacid
• DTXSID40697074
• (2S)-1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid
• DB-115663
• DB-078576

• MDL： MFCD13190739
• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-8(9(14)15)6-7-12(13,4)5/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： SFPBDVPSCZYAHV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)CCC1(C)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.8

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 246.5±0.0 °C at 760 mmHg
• Flash Point: 107.4±23.2 °C

1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid

Recent Advances in the Application of 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid (CAS: 900158-99-8) in Chemical Biology and Pharmaceutical Research

The compound 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid (CAS: 900158-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protecting group and dimethyl-substituted pyrrolidine ring, serves as a versatile building block in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of protease inhibition and peptide-based therapeutics.

One of the most notable applications of this compound is its use as a key intermediate in the synthesis of peptidomimetics. Researchers have leveraged its structural features to design inhibitors targeting enzymes such as HIV-1 protease and SARS-CoV-2 main protease. The steric hindrance provided by the 5,5-dimethyl substitution on the pyrrolidine ring has been shown to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for antiviral therapies.

In addition to its role in drug discovery, 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid has been employed in the development of chiral auxiliaries and catalysts. Its rigid pyrrolidine framework and the presence of the Boc group facilitate the stereocontrol of asymmetric synthesis, enabling the production of enantiomerically pure compounds. Recent publications have demonstrated its utility in the synthesis of β-amino acids and other non-natural amino acids, which are critical components of modern peptide-based drugs.

Another emerging application of this compound is in the field of chemical biology, where it is used to probe protein-protein interactions and enzyme mechanisms. The Boc-protected carboxylic acid moiety allows for facile conjugation to other molecules, making it a valuable tool for the design of activity-based probes and fluorescent tags. Recent work has shown that derivatives of this compound can be used to selectively label active sites of enzymes, providing insights into their function and regulation.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, enabling more efficient production of this compound and its derivatives. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided a deeper understanding of its interactions with biological targets, guiding the design of next-generation therapeutics.

In conclusion, 1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid (CAS: 900158-99-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatility make it a cornerstone in the development of novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, solidifying its importance in the field.